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Compound of Interest

Compound Name:
5,7-Dimethoxyquinoline-3-

carbaldehyde

CAS No.: 363135-56-2

Cat. No.: B1419421

Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of

5,7-dimethoxyquinoline-3-carbaldehyde (CAS No. 363135-56-2). As a niche chemical, a

specific Safety Data Sheet (SDS) is not readily available. Therefore, this guide is synthesized

from established safety protocols for quinoline derivatives and aromatic aldehydes,

underpinned by general principles of laboratory safety and hazardous waste management

regulations. The procedures outlined herein are designed to empower researchers, scientists,

and drug development professionals to manage this chemical waste stream responsibly,

ensuring personal safety and environmental protection.

Hazard Assessment and Chemical Profile
Understanding the potential hazards of 5,7-dimethoxyquinoline-3-carbaldehyde is the

foundation of its safe handling and disposal. Based on its chemical structure—a quinoline core

with methoxy and aldehyde functional groups—we can infer the following potential hazards:

Quinoline Moiety: Quinoline itself is a combustible liquid that can be toxic and may react

violently with oxidizing agents.[1] Its derivatives should be handled with care, assuming

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1419421#bc-rfq
https://www.benchchem.com/product/b1419421/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde
https://www.benchchem.com/product/b1419421/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde
https://nj.gov/health/eoh/rtkweb/documents/fs/1628.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


potential for similar reactivity and toxicity. Studies have shown that while quinoline can be

genotoxic, its hydroxylated metabolites may exhibit different toxicity profiles.[2]

Aromatic Aldehyde Group: Aromatic aldehydes as a class can be irritants to the skin, eyes,

and respiratory tract.[3][4][5] Some are classified as harmful if swallowed.[3][4]

Unknown Toxicity: As with many research chemicals, the full toxicological profile of 5,7-
dimethoxyquinoline-3-carbaldehyde is not extensively documented. Therefore, it is

prudent to assume the compound is hazardous and handle it with the utmost care.[6]

Inferred Chemical Profile:

Property
Inferred
Value/Characteristic

Source of Inference

CAS Number 363135-56-2 [7][8]

Molecular Formula C₁₂H₁₁NO₃ [8]

Molecular Weight 217.22 g/mol [8]

Physical Form
Likely a solid at room

temperature

Analogy to similar aromatic

aldehydes

Potential Hazards

Harmful if swallowed, skin/eye

irritant, potential respiratory

irritant, unknown long-term

effects.

[3][4][5][9]

Personal Protective Equipment (PPE) and Handling
Prior to handling 5,7-dimethoxyquinoline-3-carbaldehyde in any capacity, including for

disposal, the following PPE is mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles are required at

all times.[10][11][12]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and disposed of as contaminated waste after handling the chemical.[3]
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[10][11][12]

Body Protection: A laboratory coat is essential to protect against skin contact.[10][11]

Respiratory Protection: All handling of the solid compound or its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[6][12]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Alert Personnel: Immediately notify others in the laboratory of the spill.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity. Ensure the area is well-ventilated, typically by using a chemical fume

hood.[13]

Containment:

Solid Spills: Carefully sweep the solid material to avoid generating dust. Place the spilled

material and any contaminated cleaning supplies into a clearly labeled, sealed container

for hazardous waste.[13]

Liquid Spills (Solutions): Absorb the spill using an inert material such as vermiculite, sand,

or chemical sorbent pads. Place the absorbent material into a sealed, labeled hazardous

waste container.[13]

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by a

thorough wash with soap and water. All materials used for decontamination must be

disposed of as hazardous waste.[13]

Experimental Workflow: Spill Cleanup
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Caption: Workflow for handling a spill of 5,7-dimethoxyquinoline-3-carbaldehyde.

Step-by-Step Disposal Procedures
The recommended and safest method for the disposal of 5,7-dimethoxyquinoline-3-
carbaldehyde and its contaminated materials is through a licensed hazardous waste disposal

service.[14] On-site chemical treatment is not advised due to the unknown reactivity of the

compound and the potential for creating other hazardous byproducts.[14]

Step 1: Waste Segregation and Collection

Solid Waste: Collect any unused or waste 5,7-dimethoxyquinoline-3-carbaldehyde, along

with contaminated items (e.g., weighing papers, gloves, pipette tips), in a dedicated, leak-

proof, and clearly labeled hazardous waste container.[14] The container must be compatible

with the chemical.

Liquid Waste: Solutions containing this compound should be collected in a separate, sealed,

and clearly labeled liquid hazardous waste container.[14] Do not mix this waste with other

chemical waste streams unless their compatibility is confirmed.

Sharps: Any contaminated sharps, such as needles or broken glass, must be placed in a

designated sharps container.[14]

Step 2: Labeling of Waste Containers
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Proper labeling is a critical compliance and safety step. All waste containers must be clearly

and accurately labeled with the following information:

The words "Hazardous Waste"[14]

The full chemical name: "5,7-Dimethoxyquinoline-3-carbaldehyde"[14]

The CAS Number: 363135-56-2[14]

An indication of the hazards (e.g., "Irritant, Handle with Care")[14]

The approximate quantity of the waste[14]

The date of waste accumulation

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area until they are collected by the disposal service. Ensure

that incompatible waste types are segregated.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.[14] Provide them with a complete

and accurate inventory of the waste.

Decision Tree: Waste Stream Management

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1419421/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde
https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/22/Proper_Disposal_of_6_Hydroxy_3_4_dihydro_2_1H_quinolinone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste Type

Select Appropriate Container

Action

Waste Generated Containing
5,7-Dimethoxyquinoline-3-carbaldehyde

Solid Waste
(Unused chemical, contaminated labware)

Liquid Waste
(Solutions containing the chemical)

Contaminated Sharps
(Needles, broken glass)

Labeled, Leak-Proof
Solid Waste Container

Labeled, Sealed
Liquid Waste Container

Designated
Sharps Container

Label Container Correctly:
- Hazardous Waste

- Full Chemical Name & CAS
- Hazards & Quantity

Store in Designated
Satellite Accumulation Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Decision-making process for segregating and managing waste streams.

Regulatory Compliance
All disposal activities must comply with local, state, and federal regulations. In the United

States, the primary federal law governing hazardous waste is the Resource Conservation and
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Recovery Act (RCRA), which is enforced by the Environmental Protection Agency (EPA).[15]

[16] It is the responsibility of the waste generator to properly identify, manage, and dispose of

hazardous waste.[17]

Conclusion
The responsible disposal of 5,7-dimethoxyquinoline-3-carbaldehyde requires a cautious and

systematic approach. By adhering to the principles of hazard assessment, proper use of PPE,

diligent spill management, and compliant waste segregation and disposal, laboratory

professionals can ensure a safe working environment and protect the broader ecosystem.

Always consult with your institution's EHS department for specific guidance and to ensure

compliance with all applicable regulations.

References
Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical

Society. [URL: [Link]]

Chemical Safety Best Practices in The Lab. Green World Group. [URL: [Link]]

Lab Safety Rules and Guidelines. SafetyCulture. [URL: [Link]]

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Research Council. [URL: [Link]]

Laboratory Safety Rules. Oklahoma State University. [URL: [Link]]

Waste, Chemical, and Cleanup Enforcement. U.S. Environmental Protection Agency. [URL:

[Link]]

Hazardous Waste. U.S. Environmental Protection Agency. [URL: [Link]]

Hazardous Waste Program. Pennsylvania Department of Environmental Protection. [URL:

[Link]]

Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental

Protection Agency. [URL: [Link]]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.crystal-clean.com/sustainability-and-compliance-for-industrial-waste-management-2/
https://www.benchchem.com/product/b1419421/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/acs-safety-guidelines-academic.pdf
https://greenwgroup.co.uk/chemical-safety-best-practices-in-the-lab/
https://safetyculture.com/topics/lab-safety-rules/
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://ehs.okstate.edu/manuals/lab-safety-manual/laboratory-safety-rules.html
https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://www.epa.gov/hw
https://www.dep.pa.gov/Business/Land/Waste/HazardousWaste/Pages/default.aspx
https://www.epa.gov/rcra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of chemicals. Sciencemadness Wiki. [URL: [Link]]

The Essential Guide to Sustainability and Compliance for Industrial Waste Management.

Heritage-Crystal Clean. [URL: [Link]]

Focus on: Treatment by Aldehyde Deactivation. Washington State Department of Ecology.

[URL: [Link]]

Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous

Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency. [URL: [Link]]

Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical

Sciences Review and Research. [URL: [Link]]

Aldex® - Aldehyde Disposal Made Easy. Aldex. [URL: [Link]]

Quinoline - Hazardous Substance Fact Sheet. New Jersey Department of Health. [URL:

[Link]]

Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of

Drugs. United Nations Office on Drugs and Crime. [URL: [Link]]

Disposal of Chemicals used in the Illicit Manufacture of Drugs. United Nations Office on

Drugs and Crime. [URL: [Link]]

Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of

a tar-contaminated field site. PubMed. [URL: [Link]]

5,7-dimethoxyquinoline-3-carbaldehyde. Ivy Fine Chemicals. [URL: [Link]]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.sciencemadness.org/wiki/index.php/Proper_disposal_of_chemicals
https://www.crystal-clean.com/sustainability-and-compliance-for-industrial-waste-management/
https://apps.ecology.wa.gov/publications/documents/1004013.pdf
https://nepis.epa.gov/Exe/ZyNET.exe/91022P8N.txt?ZyActionD=ZyDocument&Client=EPA&Index=Prior%20to%201976&Docs=&Query=&Time=&EndTime=&SearchMethod=1&TocRestrict=n&Toc=&TocEntry=&QField=&QFieldYear=&QFieldMonth=&QFieldDay=&UseQField=&IntQFieldOp=0&ExtQFieldOp=0&XmlQuery=&File=D%3A%5Czyfiles%5CIndex%20Data%5C70thru75%5CTxt%5C00000021%5C91022P8N.txt&User=ANONYMOUS&Password=anonymous&SortMethod=h%7C-&MaximumDocuments=1&FuzzyDegree=0&ImageQuality=r75g8/r75g8/x150y150g16/i425&Display=p%7Cf&DefSeekPage=x&SearchBack=ZyActionL&Back=ZyActionS&BackDesc=Results%20page&MaximumPages=1&ZyEntry=1&SeekPage=x
https://ijpsr.com/bft-article/green-synthesis-of-quinoline-and-its-derivatives/
https://www.4aldex.com/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1621.pdf
https://www.unodc.org/documents/scientific/Disposal_Guidelines_E.pdf
https://www.unodc.org/documents/scientific/Disposal_Manual_E-V1184852.pdf
https://pubmed.ncbi.nlm.nih.gov/11204123/
https://www.benchchem.com/product/b1419421/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde
https://www.ivyfinechemicals.com/p/363135-56-2.html
https://www.benchchem.com/product/b1419421?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. nj.gov [nj.gov]

2. Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater
of a tar-contaminated field site - PubMed [pubmed.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. chemscene.com [chemscene.com]

5. assets.thermofisher.cn [assets.thermofisher.cn]

6. ehs.okstate.edu [ehs.okstate.edu]

7. ivychem.com [ivychem.com]

8. biosynth.com [biosynth.com]

9. fishersci.com [fishersci.com]

10. greenwgroup.com [greenwgroup.com]

11. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]

12. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

13. pdf.benchchem.com [pdf.benchchem.com]

14. pdf.benchchem.com [pdf.benchchem.com]

15. epa.gov [epa.gov]

16. epa.gov [epa.gov]

17. crystal-clean.com [crystal-clean.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 5,7-
Dimethoxyquinoline-3-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1419421/docs#a-comprehensive-guide-to-the-safe-
disposal-of-5-7-dimethoxyquinoline-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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